Cas no 886509-51-9 (Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate)

• Product Name: Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate
• CAS No: 886509-51-9
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 5032919
• Update Time: 2025-05-21

Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate
• tert-butyl N-[3-(5-formylthiophen-2-yl)phenyl]carbamate
• [3-(5-Formyl-thiophen-2-yl)-phenyl]-carbamic acid tert-butyl ester
• Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate

• Inchi： 1S/C16H17NO3S/c1-16(2,3)20-15(19)17-12-6-4-5-11(9-12)14-8-7-13(10-18)21-14/h4-10H,1-3H3,(H,17,19)
• InChI Key： WYFDOHJONYDAQH-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CC=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 380
• XLogP3: 3.6
• Topological Polar Surface Area: 83.6

Additional information on Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate

Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate: An Overview of Its Structure, Synthesis, and Applications

Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate (CAS No. 886509-51-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a formylthiophene moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable intermediate in various synthetic pathways and a potential candidate for drug development.

The structure of Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate is composed of a tert-butyl carbamate group attached to a phenyl ring, which in turn is substituted with a 5-formylthiophene moiety. The tert-butyl carbamate group is known for its ability to protect amino functionalities during synthetic transformations, making it an essential component in the synthesis of complex molecules. The 5-formylthiophene moiety, on the other hand, introduces reactivity and functionality that can be exploited in various chemical reactions.

In terms of synthesis, Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate can be prepared through several well-established routes. One common method involves the reaction of 3-bromothiophene with an appropriate formylation reagent, followed by coupling with an amino acid derivative protected as the tert-butyl carbamate. This approach allows for the selective introduction of the formyl group and the protection of the amino functionality, ensuring high yields and purity of the final product.

Recent research has highlighted the potential applications of Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate in various fields. In medicinal chemistry, this compound has been investigated as a building block for the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The formyl group can be further modified to introduce additional functional groups that enhance the biological activity and selectivity of the resulting compounds.

In materials science, Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate has been explored as a precursor for the preparation of functional polymers and conjugated materials. The thiophene moiety is known for its ability to participate in π-conjugation, which can be exploited to design materials with unique electronic and optical properties. These materials have potential applications in organic electronics, photovoltaics, and sensors.

The stability and reactivity of Tert-Butyl (3-(5-formylthiophen-2-yl)phenyl)carbamate are also important considerations in its use as an intermediate. The tert-butyl carbamate group provides stability under various reaction conditions, while the formyl group can undergo a range of chemical transformations such as reduction to an alcohol or aldehyde, or condensation reactions to form imines or hydrazones. These properties make it a valuable starting material for the synthesis of complex organic molecules.

In conclusion, Tert-Butyl (3-(5-formylthiophen-2-yrhenylyl)carbamate (CAS No. 886509-51-9) is a multifunctional compound with significant potential in both synthetic chemistry and applied research. Its unique structure and reactivity profile make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.